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Compound of Interest

Compound Name: Benzyl acetate-d5

Cat. No.: B1384724 Get Quote

An In-depth Technical Guide to the Safety Data Sheet (SDS) of Benzyl Acetate-d5

This guide provides a comprehensive overview of the safety information for Benzyl acetate-d5
(CAS No. 1398065-57-0), tailored for researchers, scientists, and professionals in drug

development. The information is compiled from available Safety Data Sheets (SDS), with a

focus on presenting clear, actionable data for laboratory and industrial settings.

Chemical Identification and Physical Properties
Benzyl acetate-d5 is a deuterated form of benzyl acetate. While it is not classified as a

hazardous substance according to the Globally Harmonized System (GHS), understanding its

physical and chemical properties is crucial for safe handling.[1] The safety data for the

deuterated compound often references data from its non-deuterated counterpart, Benzyl

Acetate (CAS No. 140-11-4), due to their structural similarity.[1]

Table 1: Physical and Chemical Properties of Benzyl Acetate-d5 and Benzyl Acetate
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Property Benzyl Acetate-d5
Benzyl Acetate
(non-deuterated)

Source

CAS Number 1398065-57-0 140-11-4 [1][2]

Chemical Formula C₉H₅D₅O₂ C₉H₁₀O₂ [1][2]

Molecular Weight 155.21 g/mol 150.17 g/mol [3][4]

Appearance Colorless Liquid Colorless Liquid [2][5]

Odor Sweet, Fruity, Floral Sweet, Fruity, Floral [2][5]

Melting Point Not Available -51 °C / -59.8 °F [4][5]

Boiling Point Not Available
210-214 °C / 410-

417.2 °F
[2][5]

Flash Point 102 °C (216 °F)
90-102 °C / 194-215.6

°F
[1][2][5]

Auto-ignition Temp. 460 °C (860 °F) 460 °C (860 °F) [1][2]

Specific Gravity Not Available
1.04-1.055 (Water =

1)
[2][6]

Vapor Density Not Available 5.1 (Air = 1) [2]

Water Solubility Not Available Soluble [6]

| Partition Coefficient (log Pow)| Not Available | 1.96 |[4] |

Toxicological Information
Toxicological data for Benzyl acetate-d5 is primarily based on studies conducted on Benzyl

Acetate. The substance may be harmful if swallowed, inhaled, or absorbed through the skin,

and may cause irritation to the skin, eyes, and respiratory tract.[1]

Table 2: Acute Toxicity Data for Benzyl Acetate (non-deuterated)
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Route Species Value Source

Oral LD50 Rat 2,490 mg/kg [1][7]

| Dermal LD50 | Rabbit | > 5,000 mg/kg |[1] |

Carcinogenicity and Mutagenicity:

IARC Classification: Group 3 - Not classifiable as to its carcinogenicity to humans (for Benzyl

acetate).[1][2]

Ames Test: Negative (Genotoxicity in vitro).[1]

In Vivo Genotoxicity: Negative (Rat, oral).[1]

Ecological Information
Benzyl acetate is considered harmful to aquatic life with long-lasting effects.[4][5]

Environmental release should be avoided.[4] It is, however, readily biodegradable.[1]

Table 3: Ecotoxicity Data for Benzyl Acetate (non-deuterated)

Test Species Value Duration Source

LC50

Oryzias latipes
(Japanese rice
fish)

4 mg/L 96 h [1]

EC50
Daphnia magna

(Water flea)
17 mg/L 48 h [1]

| EC50 | Desmodesmus subspicatus (Green algae) | 110 mg/L | 72 h |[1] |

Experimental Protocols
The Safety Data Sheets reviewed do not provide detailed experimental methodologies. They

reference standard toxicological and ecological tests. For instance, the biodegradability data

refers to OECD Test Guideline 301B, a standardized test for determining ready biodegradability
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in an aerobic aqueous medium. Acute toxicity values (LD50/LC50) are determined through

standardized animal studies following established regulatory guidelines. Detailed protocols for

these tests are maintained by organizations such as the Organisation for Economic Co-

operation and Development (OECD) and are not typically included in an SDS.

Hazard Identification and Handling
While not classified as hazardous under GHS, proper handling procedures are essential to

minimize exposure risks.[1] Key safety measures include using the substance in a well-

ventilated area or under a fume hood, and wearing appropriate personal protective equipment

(PPE).[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Safety glasses with side-shields.[1]

Skin Protection: Handle with gloves and wear impervious clothing.[1]

Respiratory Protection: Use a full-face respirator with appropriate cartridges if risk

assessment warrants it.[1]

Spill Management Workflow

The following diagram outlines the logical workflow for responding to a chemical spill, based on

standard SDS recommendations.
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Caption: Logical workflow for a chemical spill response.
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First Aid Measures
In case of exposure, the following first aid measures are recommended:[1]

Eye Contact: Flush eyes with water as a precaution.

Skin Contact: Wash off with soap and plenty of water.

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.

In all cases of significant exposure or if symptoms persist, it is crucial to consult a physician

and show them the Safety Data Sheet.[1]

Fire and Explosion Data
Benzyl acetate is not considered flammable or combustible.[1] However, it will burn if exposed

to high temperatures.

Flash Point: 102 °C (216 °F)[1]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1]

Hazardous Combustion Products: Carbon oxides are formed under fire conditions.[1]

Special Protective Equipment: Firefighters should wear a self-contained breathing apparatus

(SCBA) if necessary.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://cdnisotopes.com/media/catalog/product/d/-/d-7359.pdf
https://www.hmdb.ca/system/metabolites/msds/000/029/968/original/HMDB31310.pdf?1358893561
https://www.lgcstandards.com/RW/en/Benzyl-2-3-4-5-6-d5-Acetate/p/CDN-D-7359?queryID=0d379130d921f9959b768308ff6c1970
https://www.sigmaaldrich.com/CA/de/sds/SIAL/50475?userType=undefined
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAB23472&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/A0022_EU_6N.pdf
https://www.benchchem.com/product/b1384724#benzyl-acetate-d5-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1384724#benzyl-acetate-d5-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1384724#benzyl-acetate-d5-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1384724#benzyl-acetate-d5-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1384724?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1384724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

